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Compound of Interest

Compound Name: vU0361737

Cat. No.: B611733

Introduction: VU0361737 is a potent, selective, and central nervous system (CNS) penetrant
positive allosteric modulator (PAM) of the metabotropic glutamate receptor 4 (mGIuR4).
Emerging research has highlighted its neuroprotective potential, positioning it as a compound
of interest for neurodegenerative disorders such as Parkinson's disease. This technical guide
provides a comprehensive overview of the neuroprotective effects of VU0361737, detailing its
mechanism of action, quantitative efficacy, and the experimental protocols used in its

evaluation.

Core Efficacy Data of VU0361737

VU0361737 demonstrates potent modulation of its target receptor and significant protective
effects in various in vitro models of neuronal cell death. The following tables summarize the key
guantitative data from published studies.

Table 1: Receptor Potency of VU0361737

Receptor Species ECso (nM) Reference
mGIuR4 Human 240 [1][2]
mGIuR4 Rat 110 [1][2]

Table 2: In Vitro Neuroprotective Efficacy of VU0361737
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Table 3: Anti-Inflammatory Efficacy of VU0361737
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Signaling Pathways in VU0361737-Mediated
Neuroprotection

The neuroprotective effects of VU0361737 are attributed to its ability to modulate specific
intracellular signaling cascades upon positive allosteric modulation of mGIuR4. The primary
mechanism involves the inhibition of apoptosis and the suppression of neuroinflammatory
pathways.

Anti-Apoptotic Signaling Pathway

VU0361737 has been shown to interfere with the mitochondrial apoptotic pathway. A key
mechanism is the inhibition of the translocation of Apoptosis-Inducing Factor (AIF) from the
mitochondria to the nucleus, a critical step in caspase-independent cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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